Cas no 1796947-41-5 (2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide)

• Product Name: 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• CAS No: 1796947-41-5
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 5370104
• Update Time: 2025-08-05

2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide

• Inchi： 1S/C23H20N4O3S/c1-15-25-21(13-31-15)18-5-3-4-6-19(18)26-22(28)12-27-14-24-20(11-23(27)29)16-7-9-17(30-2)10-8-16/h3-11,13-14H,12H2,1-2H3,(H,26,28)
• InChI Key： BFQZWIMZUOQYAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C)=N1)(=O)CN1C=NC(C2=CC=C(OC)C=C2)=CC1=O

Additional information on 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide

Research Update on 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide (CAS: 1796947-41-5)

The compound 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide (CAS: 1796947-41-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidinone and thiazole moieties, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, including those involved in cell proliferation and immune response modulation. Structural-activity relationship (SAR) studies have highlighted the critical role of the 4-methoxyphenyl and thiazole groups in enhancing binding affinity and selectivity. These findings have been corroborated by X-ray crystallography and molecular docking simulations, which reveal key interactions with the ATP-binding sites of target kinases.

In vitro and in vivo studies have further validated the therapeutic potential of 1796947-41-5. For instance, experiments in cancer cell lines have shown significant suppression of tumor growth, accompanied by minimal off-target effects. Additionally, pharmacokinetic analyses indicate favorable bioavailability and metabolic stability, making it a viable candidate for further development. Researchers are now exploring its potential in combination therapies, aiming to synergize its effects with existing chemotherapeutic agents.

The synthesis of 2-[4-(4-methoxyphenyl)-6-oxopyrimidin-1-yl]-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide has also been optimized to improve yield and purity. Recent advancements in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have streamlined production, facilitating larger-scale studies. These improvements are crucial for advancing the compound into clinical trials, where consistent quality and scalability are paramount.

Despite these promising developments, challenges remain. Issues such as potential drug resistance and long-term toxicity profiles require further investigation. Ongoing studies are addressing these concerns through comprehensive toxicological assessments and resistance mechanism studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1796947-41-5 represents a significant advancement in the development of targeted therapies. Its unique structural features and robust preclinical data position it as a compelling candidate for further research. Future studies will likely focus on expanding its therapeutic indications and optimizing its clinical utility, paving the way for novel treatment paradigms in oncology and beyond.